3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(4-chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,1H3,(H,18,19)
• InChI Key: PWTUFBFRFCCZTE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)F)C(=O)O)Cl
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID00692040
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261917-25-2

Description

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid (CMPFBA) is an important organic compound used in a variety of scientific research applications. It is a synthetic intermediate used in the synthesis of various organic compounds, and it has been used in numerous biochemical and physiological experiments.

Scientific Research Applications

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various organic compounds, including drugs and pharmaceuticals. It has also been used as a reagent in the synthesis of other organic compounds, such as polymers and dyes. Additionally, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been used in the synthesis of fluorescent probes for use in biological imaging.

Mechanism of Action

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% works by acting as an electrophile in organic reactions. It has a strong electron-withdrawing group (the chloro group) that can interact with electron-rich compounds, such as nucleophiles, to form covalent bonds. This allows 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% to act as a catalyst in organic reactions, facilitating the formation of desired products.
Biochemical and Physiological Effects
Due to its electron-withdrawing properties, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which can lead to neurological effects. Additionally, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has been found to inhibit the growth of certain bacteria and fungi, making it a potential antimicrobial agent.

Advantages and Limitations for Lab Experiments

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. Additionally, it is non-toxic and has low volatility, making it safe to handle. However, there are some limitations to using 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%. It is not very soluble in organic solvents, and it can react with certain reagents, such as strong acids and bases, which can lead to undesired side reactions.

Future Directions

There are several potential future directions for 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%. It could be used to develop new drugs and pharmaceuticals, as well as new fluorescent probes for biological imaging. Additionally, it could be used to synthesize new polymers and dyes, as well as new catalysts for organic reactions. Additionally, further research could be conducted to explore its potential as an antimicrobial agent. Finally, 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% could be used to develop new methods for the synthesis of other organic compounds.

Synthesis Methods

3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95% can be synthesized using a two-step process. In the first step, 4-chloro-3-methoxycarbonylphenyl-5-fluorobenzoyl chloride is reacted with sodium hydroxide in aqueous ethanol to form the desired product. In the second step, the product is then treated with aqueous sodium carbonate to neutralize the acid. The resulting product is 3-(4-Chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%.